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Compound of Interest

Compound Name: Chloromethyl pivalate

Cat. No.: B041491

Essential Safety and Handling Guide for
Chloromethyl Pivalate

This guide provides immediate, essential safety protocols and operational plans for the
handling and disposal of Chloromethyl pivalate, tailored for research and drug development
professionals. Strict adherence to these procedures is critical for ensuring laboratory safety.

Chloromethyl pivalate is a flammable, corrosive, and lachrymatory liquid that can cause
severe skin burns, eye damage, and respiratory tract irritation.[1][2] It is harmful if swallowed,
inhaled, or absorbed through the skin.[3] Due to its hazardous nature, a comprehensive
understanding and implementation of safety measures are imperative.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following table summarizes
the required equipment for handling Chloromethyl pivalate.
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Protection Type

Equipment Specification

Standards/Notes

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or chemical
safety goggles. A face shield
may be necessary for splash

hazards.

Must conform to EU Standard
EN166 or OSHA 29 CFR
1910.133.[1][3][4]

Skin & Body Protection

Chemical-resistant gloves
(inspect before use). Fire/flame
resistant and impervious lab
coat or clothing to prevent skin
exposure.[1][4][5]

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374 derived from
it.[5]

Respiratory Protection

Work should be conducted in a
chemical fume hood. If
exposure limits are exceeded
or irritation occurs, a full-face

respirator is required.[3][4]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator. For
higher-level protection, use
OV/AG/P99 (US) or ABEK-P2
(EUV) respirator cartridges.[3][5]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ventilation: Always handle Chloromethyl pivalate inside a certified chemical fume hood to

ensure adequate ventilation.[1][2][3]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1][3]

Ignition Sources: Eliminate all potential ignition sources. Keep away from heat, sparks, open

flames, and hot surfaces.[1][2][4] Use explosion-proof electrical, ventilating, and lighting

equipment.[3][4][6]

Static Discharge: Ground and bond containers during material transfer to prevent static

discharges.[1][6] Use non-sparking tools.[1][4][6]
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Storage: Store in a cool, dry, well-ventilated, and designated flammables area.[1][3] Keep the
container tightly closed and store under an inert gas if possible.[1][4][5]

. Handling Procedure:

Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

Avoid Contact: Take extreme care to avoid contact with eyes, skin, and clothing.[1] Do not
breathe vapors or mist.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands
thoroughly after handling and before any breaks.[5]

Container Management: Keep the container tightly closed when not in use.[1][4]

. Post-Handling:

Decontamination: Decontaminate all equipment and the work area after use.

Clothing: Remove and wash contaminated clothing before reuse.[1][6][7]

Glove Removal: Use proper glove removal technique (without touching the glove's outer
surface) to avoid skin contact.[5]

Waste: Dispose of contaminated gloves and other waste in a designated hazardous waste
container.

Emergency and Disposal Plans

1.

Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area, keeping people upwind of the spill.[4][5]

Control Ignition Sources: Immediately remove all sources of ignition.[1][2]

Containment: Use personal protective equipment.[1][5] Absorb the spill with a non-
combustible, inert material such as sand, earth, or vermiculite.[1] Do not use combustible
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materials like sawdust.[1]

o Cleanup: Use spark-proof tools for cleanup.[1] Collect the absorbed material and place it into
a suitable, closed container for disposal.[2][4][5]

e Ventilation: Ensure the area is well-ventilated.[1]
2. First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1][2][5]

o Skin Contact: Take off all contaminated clothing immediately.[4][6] Wash the affected area
with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][2][5]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][5][6]

e Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][2][5]

3. Disposal Plan:
» Classification: Waste from this product is classified as hazardous.[2]

e Procedure: Surplus and non-recyclable solutions should be offered to a licensed professional
waste disposal service.[5] The material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[5]

o Containers: Empty containers retain product residue and can be dangerous.[1][2] Do not
pressurize, cut, weld, or expose them to heat or ignition sources.[1] Dispose of contaminated
packaging as unused product in an approved waste disposal plant.[2][5][6][7]

Workflow for Handling Chloromethyl Pivalate

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pim-resources.coleparmer.com/sds/38799.pdf
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.echemi.com/sds/chloromethyl-pivalate-pd20170408160106895.html
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://pim-resources.coleparmer.com/sds/38799.pdf
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://www.echemi.com/sds/chloromethyl-pivalate-pd20170408160106895.html
https://www.tcichemicals.com/CA/en/p/P1012
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://pim-resources.coleparmer.com/sds/38799.pdf
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://www.tcichemicals.com/CA/en/p/P1012
https://pim-resources.coleparmer.com/sds/38799.pdf
https://www.tcichemicals.com/CA/en/p/P1012
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.capotchem.cn/doc/viewmsds_18997-19-8.html
https://www.tcichemicals.com/CA/en/p/P1012
https://www.tcichemicals.com/IN/en/p/P1012
https://www.benchchem.com/product/b041491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Verify Fume Hood & Safety Shower/Eyewash

A4

Eliminate Ignition Sources

A

Don Required PPE (Goggles, Gloves, Lab Coat)

2. Handlipg Phase

Use Spark-Proof Tools & Ground Equipment

\
Perform Chemical Work in Fume Hood [F{=—==—=====—=—————————— - — o ——————— |
I
I
i |
Potential 1 Potential :
Spill ! Exposure !
I
{ t
! Emergency Procedures
\ 4 i
i
Keep Container Tightly Closed e Personnel Exposure
3. Post—HandIi¢g & Disposal
Decontaminate Work Area & Equipment Absorb with Inert Material, Collect for Disposal Use Safety Shower/Eyewash, Seek Medical Aid

Y

Properly Remove & Dispose of Contaminated PPE

A

Dispose of Chemical Waste via Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Chloromethyl pivalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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